![molecular formula C15H10BrFO3 B2420429 3-[2-(4-Bromo-2-fluorophenoxy)phenyl]acrylic acid CAS No. 449778-69-2](/img/structure/B2420429.png)
3-[2-(4-Bromo-2-fluorophenoxy)phenyl]acrylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“3-[2-(4-Bromo-2-fluorophenoxy)phenyl]acrylic acid” is a chemical compound with the molecular formula C15H10BrFO3 and a molecular weight of 337.15 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “this compound” is defined by its molecular formula, C15H10BrFO3 . The compound contains bromine and fluorine atoms attached to phenyl rings, which are further connected to an acrylic acid moiety.Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are characterized by its molecular weight (337.15) and molecular formula (C15H10BrFO3) . Further properties like boiling point, melting point, etc., are not provided in the sources.Scientific Research Applications
Synthesis and Polymerization
3-[2-(4-Bromo-2-fluorophenoxy)phenyl]acrylic acid has been used in the synthesis and copolymerization of novel phenoxy ring-substituted phenylcyanoacrylates. These compounds, when copolymerized with styrene, have shown potential for the development of new polymeric materials with varied compositions and structures, as explored by Whelpley et al. (2022) (Whelpley et al., 2022).
Metal Complexes and Halogen Interactions
The compound has been instrumental in the study of metal complexes and halogen interactions. Liu et al. (2011) synthesized new complexes using fluoro-phenyl-acrylic acids, exploring their structure and magnetic properties, demonstrating significant insights into metal-organic frameworks (Liu, Liu, & Li, 2011).
Optoelectronic Properties
The optoelectronic properties of similar molecules, like 2-cyano-3-[4-(diphenylamino)phenyl]acrylic acid, have been investigated, with potential applications in dyes used in DSSC (Dye-sensitized Solar Cells). Fonkem et al. (2019) conducted a detailed theoretical study on the structural, optoelectronic, and thermodynamic properties of these molecules, indicating their usefulness in nonlinear optical materials (Fonkem et al., 2019).
Drug Release Studies and Hydrogels
This compound-related compounds have been used in the development of polymeric hydrogels for drug release studies. Arun and Reddy (2005) synthesized novel crosslinkers for creating hydrogels that could be used to monitor drug release, indicating potential applications in pharmaceutical delivery systems (Arun & Reddy, 2005).
Antimicrobial Activity Studies
Research by Arun, Reddy, and Rajkumar (2003) has explored the synthesis and characterization of polymers related to this compound for studying their antimicrobial activity. This showcases the potential of these compounds in developing new antimicrobial agents (Arun, Reddy, & Rajkumar, 2003).
properties
IUPAC Name |
(E)-3-[2-(4-bromo-2-fluorophenoxy)phenyl]prop-2-enoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10BrFO3/c16-11-6-7-14(12(17)9-11)20-13-4-2-1-3-10(13)5-8-15(18)19/h1-9H,(H,18,19)/b8-5+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDHMQMOFCCSGMC-VMPITWQZSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C=CC(=O)O)OC2=C(C=C(C=C2)Br)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)/C=C/C(=O)O)OC2=C(C=C(C=C2)Br)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10BrFO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.